Cas no 6961-46-2 (Brolitene)

• Product Name: Brolitene
• CAS No: 6961-46-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00458123
• CID: 94691
• Update Time: 2025-04-19

Brolitene Chemical and Physical Properties

Names and Identifiers

• Idrocilamide
• N-(2-Hydroxyethyl)-3-phenyl-2-propenamide
• (E)-N-(2-hydroxyethyl)-3-phenylprop-2-enamide
• Brolitene
• CINNAMAMIDE,N-(2-HYDROXYETHYL)
• Idrocilamida [INN-Spanish]
• Idrocilamidum [INN-Latin]
• LCB 29
• N-(2-Hydroxyethyl)cinnamamide
• N-(2-Hydroxyethyl)cinnamide
• N-(Hydroxy-2 ethyl)cinnamamide
• N-(Hydroxy-2-aethyl)-cinnamid
• Srilane

• MDL： MFCD00458123
• Inchi： 1S/C11H13NO2/c13-9-8-12-11(14)7-6-10-4-2-1-3-5-10/h1-7,13H,8-9H2,(H,12,14)/b7-6+
• InChI Key： OSCTXCOERRNGLW-VOTSOKGWSA-N
• SMILES： OCCNC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 191.09500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9

Experimental Properties

• Melting Point: 100-102°
• PSA: 49.33000
• LogP: 1.19920

Brolitene Security Information

• Toxicity：LD50 orally in mice, rats: >2950, >3000 mg/kg (Grand)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides